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Compound of Interest

Compound Name: Acanthopanaxoside B

Cat. No.: B2832731

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Acanthopanaxoside B, a lignan
glycoside of significant interest in pharmacological research. This document outlines its core
physicochemical properties, explores its biological activities through detailed experimental
insights, and presents relevant signaling pathways and analytical workflows.

Core Physicochemical Properties

Acanthopanaxoside B, also known as Eleutheroside E1, is a naturally occurring compound
isolated from plants of the Acanthopanax genus. Its fundamental properties are summarized
below.

Property Value Reference
CAS Number 7374-79-0 [1]
Molecular Formula C28H36013 [1]
Molecular Weight 580.58 g/mol [1]

(+)-Syringaresinol 4'-O-[3-
Synonyms glucopyranoside, [1]
Eleutheroside E1
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Biological Activity and Pharmacological Potential

Acanthopanaxoside B has demonstrated a range of biological activities, positioning it as a
compound of interest for therapeutic development. Notably, it is recognized for its anti-
inflammatory and anti-amnesic effects.[1] As a glycoside, its structure, featuring a sugar moiety
linked to a non-sugar component, is crucial to its biological function.[1] Research has focused
on its influence on various cellular signaling pathways.[1]

While specific, detailed experimental protocols for isolating and analyzing Acanthopanaxoside
B require access to specialized research papers, a general understanding of the
methodologies can be outlined. The isolation of Acanthopanaxoside B and other bioactive
compounds from Eleutherococcus senticosus (synonymous with Acanthopanax senticosus)
often involves extraction and subsequent purification steps.[2] For instance, the estimation of
high-molecular-weight natural polymers like polysaccharides from the plant material typically
involves colorimetric methods such as the phenol-sulfuric acid and anthrone—sulfuric acid
assays following hot water or alkaline extraction and purification.[2]

Conceptual Experimental Workflow

The following diagram illustrates a generalized workflow for the extraction and analysis of
bioactive compounds like Acanthopanaxoside B from plant material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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